![molecular formula C18H17IO6 B300283 2-Acetyl-6-iodo-3,5-dimethoxyphenyl 4-methoxybenzoate](/img/structure/B300283.png)
2-Acetyl-6-iodo-3,5-dimethoxyphenyl 4-methoxybenzoate
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Overview
Description
2-Acetyl-6-iodo-3,5-dimethoxyphenyl 4-methoxybenzoate, also known as 25I-NBOMe, is a synthetic psychedelic drug that belongs to the phenethylamine class of compounds. It was first synthesized in 2003 by Ralf Heim and his team at the Free University of Berlin. Since then, it has gained popularity as a recreational drug due to its potent hallucinogenic effects. However, it is important to note that the use of this drug is illegal in many countries and can have serious health risks.
Mechanism of Action
The mechanism of action of 2-Acetyl-6-iodo-3,5-dimethoxyphenyl 4-methoxybenzoate is not fully understood, but it is believed to act as a partial agonist at the serotonin 2A receptor. This leads to the activation of downstream signaling pathways that are involved in the regulation of mood, cognition, and perception. It is also believed to have some affinity for other serotonin receptors, as well as other neurotransmitter systems.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and can vary depending on the dose and individual. At lower doses, it can produce mild hallucinogenic effects such as altered perception, mood, and thought processes. At higher doses, it can lead to more intense hallucinations, as well as physical effects such as increased heart rate, blood pressure, and body temperature. It can also cause nausea, vomiting, and other adverse effects.
Advantages and Limitations for Lab Experiments
One advantage of using 2-Acetyl-6-iodo-3,5-dimethoxyphenyl 4-methoxybenzoate in laboratory experiments is its high potency and selectivity for the serotonin 2A receptor. This allows researchers to study the effects of this receptor on various physiological and behavioral processes. However, its illegal status and potential health risks make it difficult to obtain and use in research studies. Additionally, the variability in individual responses to the drug can make it challenging to interpret results.
Future Directions
There are several potential future directions for research on 2-Acetyl-6-iodo-3,5-dimethoxyphenyl 4-methoxybenzoate. One area of interest is its potential use as a treatment for mental health disorders. Further research is needed to determine its safety and efficacy in this context. Another area of interest is its potential use as a tool for studying the serotonin 2A receptor and its role in various physiological and behavioral processes. As more is learned about the mechanism of action and effects of this drug, it may lead to the development of new therapies and treatments.
Synthesis Methods
The synthesis of 2-Acetyl-6-iodo-3,5-dimethoxyphenyl 4-methoxybenzoate involves a multi-step process that requires specialized equipment and expertise. The starting material for the synthesis is 2,5-dimethoxyphenethylamine, which is then converted into 2,5-dimethoxybenzaldehyde through a series of reactions. The benzaldehyde is then reacted with 4-methoxybenzylamine to form the intermediate product, which is further reacted with iodine and acetic anhydride to produce this compound.
Scientific Research Applications
Despite its illegal status, 2-Acetyl-6-iodo-3,5-dimethoxyphenyl 4-methoxybenzoate has been studied extensively in the scientific community for its potential therapeutic applications. It has been shown to have a high affinity for the serotonin 2A receptor, which is involved in the regulation of mood, cognition, and perception. This has led to research into its potential use as a treatment for depression, anxiety, and other mental health disorders.
properties
Molecular Formula |
C18H17IO6 |
---|---|
Molecular Weight |
456.2 g/mol |
IUPAC Name |
(2-acetyl-6-iodo-3,5-dimethoxyphenyl) 4-methoxybenzoate |
InChI |
InChI=1S/C18H17IO6/c1-10(20)15-13(23-3)9-14(24-4)16(19)17(15)25-18(21)11-5-7-12(22-2)8-6-11/h5-9H,1-4H3 |
InChI Key |
IPIZUAXATWRXGO-UHFFFAOYSA-N |
SMILES |
CC(=O)C1=C(C(=C(C=C1OC)OC)I)OC(=O)C2=CC=C(C=C2)OC |
Canonical SMILES |
CC(=O)C1=C(C(=C(C=C1OC)OC)I)OC(=O)C2=CC=C(C=C2)OC |
Origin of Product |
United States |
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